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Compound of Interest

Compound Name: Porphobilinogen-13C2,15N

Cat. No.: B15558124 Get Quote

This guide provides immediate and essential safety and logistical information for the handling

of Porphobilinogen-13C2,15N. The procedures outlined are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory operations and

proper disposal.

Compound Overview: Porphobilinogen-13C2,15N is a stable isotope-labeled form of

porphobilinogen, a pyrrole involved in porphyrin metabolism. While specific hazard data for this

isotopically labeled compound is not readily available, the handling and safety precautions

should be based on the properties of the parent compound, porphobilinogen, and the fact that

the stable isotopes (Carbon-13 and Nitrogen-15) are not radioactive.[1] General safety data for

similar chemicals suggest that porphobilinogen may cause skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure and

ensure personal safety when handling Porphobilinogen-13C2,15N.
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Protection Area Required Equipment
Specifications and

Guidelines

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must conform to appropriate

government standards such as

EN166 (EU) or NIOSH (US).[2]

Hand Protection Chemical-resistant gloves

Standard laboratory-grade

disposable nitrile gloves

should be used.[3] Gloves

must be inspected for integrity

before each use and changed

regularly, or immediately if

contaminated.[2]

Body Protection Laboratory coat

A full-length, buttoned

laboratory coat should be worn

to protect skin and clothing.[3]

Respiratory Protection Approved respirator

Recommended when handling

the solid powder to avoid

inhalation of fine particulates,

especially in areas with

insufficient ventilation.[2] All

handling of the solid should

ideally be conducted in a

chemical fume hood.[3]

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for minimizing the risk of exposure and ensuring the integrity of

the compound.

Upon receipt, immediately inspect the container for any signs of damage or leaks.

Porphobilinogen and similar porphyrin compounds should be protected from light and stored at

cold temperatures to maintain stability.[1][4][5]

Long-term Storage: -20°C in a dry, dark location.
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Short-term Storage: 0-4°C in a dry, dark location.[3]

Preparation of Solutions:

Ensure all required PPE is correctly worn before handling the compound.[2]

Conduct all weighing and initial preparation of the solid compound within a certified chemical

fume hood to prevent inhalation of dust.[3]

To prepare a solution, slowly add the solvent to the pre-weighed Porphobilinogen-
13C2,15N powder to avoid splashing.

If the experimental protocol involves potential splashing or aerosol generation, the use of a

face shield in addition to safety goggles is recommended.[3]

Experimental Workflow:
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Caption: Standard workflow for handling and disposing of Porphobilinogen-13C2,15N.
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Disposal Plan
Since Porphobilinogen-13C2,15N contains stable, non-radioactive isotopes, no special

precautions related to radioactivity are necessary for its disposal.[1] The waste should be

handled according to the chemical properties of porphobilinogen and local regulations.

Waste Segregation and Disposal:
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Waste Type Disposal Container Disposal Procedure

Solid Waste

Labeled, sealed container for

non-hazardous chemical

waste.

Collect all dry, solid waste,

including contaminated

consumables (e.g., weigh

boats, pipette tips), into a

designated, clearly labeled,

and sealed container.

Liquid Waste
Labeled, sealed container for

chemical waste.

Collect all solutions containing

Porphobilinogen-13C2,15N

into a designated waste

container. The container

should be clearly labeled with

the chemical name and

concentration.

Contaminated Sharps
Puncture-resistant sharps

container.

Needles, syringes, or other

contaminated sharps must be

disposed of in a designated

sharps container.

Empty Containers
Appropriate laboratory waste

stream.

Empty containers that held

Porphobilinogen-13C2,15N

should be triple-rinsed with a

suitable solvent. The rinsate

should be collected and

disposed of as chemical liquid

waste.[3] After rinsing, the

container can be disposed of

according to institutional

guidelines.

Always adhere to your institution's and local environmental regulations for chemical waste

disposal. If there is any uncertainty, consult your institution's Environmental Health and Safety

(EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15558124?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrinuron.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Porphyra_334.pdf
https://jdos.nicholsinstitute.com/dos/lickingmemorialhospital/test/743972
https://www.healthcare.uiowa.edu/path_handbook/handbook/test2893.html
https://www.benchchem.com/product/b15558124#personal-protective-equipment-for-handling-porphobilinogen-13c2-15n
https://www.benchchem.com/product/b15558124#personal-protective-equipment-for-handling-porphobilinogen-13c2-15n
https://www.benchchem.com/product/b15558124#personal-protective-equipment-for-handling-porphobilinogen-13c2-15n
https://www.benchchem.com/product/b15558124#personal-protective-equipment-for-handling-porphobilinogen-13c2-15n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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